Cas no 475272-55-0 (tert-butyl (3S)-3-benzylpiperazine-1-carboxylate)

tert-Butyl (3S)-3-benzylpiperazine-1-carboxylate is a chiral piperazine derivative widely utilized as a key intermediate in pharmaceutical synthesis and organic chemistry research. The compound features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. Its stereospecific (3S)-configuration makes it valuable for asymmetric synthesis, particularly in the development of bioactive molecules and peptidomimetics. The benzyl substituent at the 3-position provides versatility for further functionalization through hydrogenation or cross-coupling reactions. This high-purity building block is commonly employed in medicinal chemistry for constructing nitrogen-containing heterocycles, offering precise control over stereochemistry. Its compatibility with standard coupling reagents and inert reaction conditions ensures reliable performance in multistep syntheses.
tert-butyl (3S)-3-benzylpiperazine-1-carboxylate structure
475272-55-0 structure
Product Name:tert-butyl (3S)-3-benzylpiperazine-1-carboxylate
CAS No:475272-55-0
MF:C16H24N2O2
MW:276.373964309692
MDL:MFCD11101270
CID:68213
PubChem ID:24820349
Update Time:2025-07-02

tert-butyl (3S)-3-benzylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Boc-3-Benzylpiperazine
    • (S)-tert-Butyl 3-benzylpiperazine-1-carboxylate
    • (S)-1-Boc-3-benzyl-piperazine
    • (3S)-3-benzylpiperazine-1-carboxylic acid tert-butyl ester
    • (S)-3-BENZYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • AG-F-61772
    • BH128
    • CTK4J0076
    • SureCN17058
    • tert-butyl (3S)-3-benzyl-1-piperazinecarboxylate
    • tert-butyl (3S)-3-benzylpiperazine-1-carboxylate
    • MFCD07772102
    • (3-Trifluoromethyl-;a-toluenesulfonyl)acetic acid
    • AC-2221
    • AS-80846
    • TS-00950
    • CS-0001891
    • A26053
    • (S)-tert-butyl3-benzylpiperazine-1-carboxylate
    • YFIAVMMGSRDLLG-AWEZNQCLSA-N
    • AKOS015911334
    • J-502542
    • AKOS005258659
    • SCHEMBL17058
    • 475272-55-0
    • 3-(S)-Benzyl-piperazine-1-carboxylic acid tert-butyl ester
    • (S)-1-Boc-3-benzyl-piperazine, AldrichCPR
    • DTXSID40647493
    • DB-002991
    • MDL: MFCD11101270
    • Inchi: 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-10-9-17-14(12-18)11-13-7-5-4-6-8-13/h4-8,14,17H,9-12H2,1-3H3/t14-/m0/s1
    • InChI Key: YFIAVMMGSRDLLG-AWEZNQCLSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN[C@@H](CC2C=CC=CC=2)C1)=O

Computed Properties

  • Exact Mass: 276.184
  • Monoisotopic Mass: 276.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.066
  • Boiling Point: 379.8°C at 760 mmHg
  • Flash Point: 183.5 °C
  • Refractive Index: 1.524
  • PSA: 41.57000
  • LogP: 2.70470

tert-butyl (3S)-3-benzylpiperazine-1-carboxylate Security Information

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